Cas no 16264-08-7 (1-4-(4-Nitrophenyl)piperazin-1-ylethanone)

• Product Name: 1-4-(4-Nitrophenyl)piperazin-1-ylethanone
• CAS No: 16264-08-7
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• MDL: MFCD00248261
• CID: 121534
• PubChem ID: 2865149
• Update Time: 2025-05-19

1-4-(4-Nitrophenyl)piperazin-1-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone
• 1-[4-(4-NITROPHENYL)PIPERAZIN-1-YL]ETHAN-1-ONE
• 1-[4-(4-nitrophenyl)piperazin-1-yl]ethanone
• 1-[4-(4-Nitro-phenyl)-piperazinyl]-ethanone
• Ethanone,1-[4-(4-nitrophenyl)-1-piperazinyl]-
• 1-Acetyl-4-(4-nitrophenyl)piperazine
• 4-acetyl-1-(4-nitrophenyl)piperazine
• SCHEMBL2074819
• 1-acetyl-4-(4-nitrophenyl) piperazine
• CS-0447633
• 1-acetyl-4-{4-nitrophenyl}piperazine
• PS-5096
• 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethan-1-one
• MFCD00248261
• HMS2642D13
• Oprea1_622204
• MLS000711772
• starbld0016876
• 1-[4-(4-Nitro-phenyl)-piperazin-1-yl]-ethanone
• SR-01000478465
• SR-01000478465-1
• Cambridge id 5728711
• QUZMCJMGHMRZHA-UHFFFAOYSA-N
• 4(4-Nitrophenyl)-1-acetylpiperazine
• Ethanone, 1-[4-(4-nitrophenyl)-1-piperazinyl]-
• 16264-08-7
• SMR000281539
• AK-968/12120885
• AKOS000424017
• DTXSID30386541
• CHEMBL1504825
• A810396
• 4-(4-nitrophenyl)-1-acetylpiperazine
• STK091830
• 1-4-(4-Nitrophenyl)piperazin-1-ylethanone

• MDL： MFCD00248261
• Inchi： 1S/C12H15N3O3/c1-10(16)13-6-8-14(9-7-13)11-2-4-12(5-3-11)15(17)18/h2-5H,6-9H2,1H3
• InChI Key： QUZMCJMGHMRZHA-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 249.11145
• Monoisotopic Mass: 249.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 66.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(4-Nitrophenyl)piperazin-1-ylethanone

Comprehensive Guide to 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone (CAS No. 16264-08-7): Properties, Applications, and Market Insights

1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone (CAS No. 16264-08-7) is a specialized organic compound that has gained significant attention in pharmaceutical and chemical research. This piperazine derivative features a nitrophenyl group and an acetyl moiety, making it a valuable intermediate in various synthetic pathways. With the increasing demand for novel drug candidates and specialty chemicals, this compound has emerged as a key building block in medicinal chemistry.

The molecular structure of 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone consists of a piperazine ring substituted at the 1-position with an acetyl group and at the 4-position with a 4-nitrophenyl group. This unique arrangement contributes to its interesting chemical properties and reactivity patterns. The compound typically appears as a yellow to light brown crystalline powder with a molecular weight of 249.27 g/mol and a melting point range of 145-150°C.

In pharmaceutical applications, 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone serves as a crucial intermediate for the synthesis of various bioactive molecules. Researchers have explored its potential in developing compounds with central nervous system (CNS) activity, particularly in areas related to neurotransmitter modulation. The nitrophenyl group enhances the compound's ability to participate in diverse chemical transformations, while the piperazine moiety contributes to its pharmacological relevance.

The synthesis of 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone typically involves the reaction between 1-(piperazin-1-yl)ethanone and 1-fluoro-4-nitrobenzene under basic conditions. This nucleophilic aromatic substitution reaction proceeds efficiently to yield the desired product. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development purposes.

From a commercial perspective, the demand for 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone has been steadily increasing due to its versatile applications. Pharmaceutical companies and research institutions are particularly interested in this compound as it serves as a precursor for various drug discovery programs. The global market for piperazine derivatives is expected to grow significantly in the coming years, driven by the expanding pharmaceutical sector and increasing investment in new drug development.

Quality control of 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone is typically performed using advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the required purity standards for research and industrial applications. The typical purity grade available in the market ranges from 95% to 99%, depending on the intended use.

Storage and handling of 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone require standard laboratory precautions. The compound should be kept in a tightly sealed container, protected from light and moisture, at room temperature. While it doesn't fall under hazardous material classifications, proper laboratory safety measures should always be followed when working with any chemical substance.

Recent scientific literature highlights several innovative applications of 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone in medicinal chemistry. Researchers are exploring its potential as a scaffold for developing novel antidepressant agents and antipsychotic compounds. The nitrophenyl group in particular offers opportunities for further chemical modifications that could lead to enhanced biological activity.

The future outlook for 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone appears promising, with ongoing research exploring new synthetic routes and applications. As the pharmaceutical industry continues to seek innovative building blocks for drug development, this compound is likely to maintain its importance in organic synthesis and medicinal chemistry research.

For researchers interested in working with 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound is available in various quantities, from small research samples to bulk quantities for industrial applications.

In conclusion, 1-(4-(4-Nitrophenyl)piperazin-1-yl)ethanone (CAS No. 16264-08-7) represents an important chemical entity with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features and synthetic versatility make it a valuable tool for chemists and researchers working in drug discovery and development.